Cas no 2763749-98-8 (Dimethyl[(thian-3-yl)methyl]amine)

• Product Name: Dimethyl[(thian-3-yl)methyl]amine
• CAS No: 2763749-98-8
• MF: C₈H₁₇NS
• MW: 159.292280912399
• CID: 5559191
• PubChem ID: 165981571
• Update Time: 2023-07-07

Dimethyl[(thian-3-yl)methyl]amine Chemical and Physical Properties

Names and Identifiers

• 2763749-98-8
• EN300-37364467
• dimethyl[(thian-3-yl)methyl]amine
• Dimethyl[(thian-3-yl)methyl]amine

• Inchi： 1S/C8H17NS/c1-9(2)6-8-4-3-5-10-7-8/h8H,3-7H2,1-2H3
• InChI Key： GIRMARMGZGYSQM-UHFFFAOYSA-N
• SMILES： S1CCCC(C1)CN(C)C

Computed Properties

• Exact Mass: 159.10817072g/mol
• Monoisotopic Mass: 159.10817072g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 2
• Heavy Atom Count: 10
• Rotatable Bond Count: 2
• Complexity: 93.3
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 1
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.7
• Topological Polar Surface Area: 28.5Ų

Related Categories

• Solvents and Organic Chemicals Organic Compounds Organoheterocyclic compounds Thianes